Cas no 3864-18-4 (2,3-Dimethylbiphenyl)

• Product Name: 2,3-Dimethylbiphenyl
• CAS No: 3864-18-4
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00628770
• CID: 296704
• PubChem ID: 34109
• Update Time: 2025-06-10

2,3-Dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3-dimethyl-
• 2,3-dimethylbiphenyl
• MFCD00628770
• Biphenyl, 2,3-dimethyl-
• DTXSID0073457
• 28013-11-8
• 1, 2-dimethyl-3-phenylbenzene
• ar,ar'-Dimethyl-1,1'-biphenyl
• 3864-18-4
• 2,3-dimethyl-1,1'-biphenyl
• UNII-J42KAJ2SQM
• ar,ar'-Dimethylbiphenyl
• 1,2-dimethyl-3-phenylbenzene
• HCAHMRPMYBVHGU-UHFFFAOYSA-N
• GI1UPX9K08
• UNII-GI1UPX9K08
• J42KAJ2SQM
• 1,1'-Biphenyl, ar,ar'-dimethyl-
• 1,1'-Biphenyl, 2,3-dimethyl-
• 2,3-Dimethylbiphenyl

• MDL： MFCD00628770
• Inchi： 1S/C14H14/c1-11-7-6-10-14(12(11)2)13-8-4-3-5-9-13/h3-10H,1-2H3
• InChI Key： HCAHMRPMYBVHGU-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.10962
• Monoisotopic Mass: 182.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9900 (estimate)
• Melting Point: 42°C
• Boiling Point: 275.67°C (estimate)
• Refractive Index: 1.5845
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,3-Dimethylbiphenyl

Introduction to 2,3-Dimethylbiphenyl (CAS No. 3864-18-4)

2,3-Dimethylbiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 3864-18-4, is a significant organic compound belonging to the biphenyl family. This molecule, characterized by two methyl groups attached at the 2 and 3 positions of a biphenyl core, has garnered attention in various scientific and industrial applications due to its unique structural and chemical properties. The biphenyl framework, consisting of two benzene rings joined by a single carbon-carbon bond, provides a versatile platform for further functionalization and interaction with biological systems.

The structural motif of 2,3-dimethylbiphenyl imparts distinct electronic and steric characteristics that make it valuable in multiple domains, including material science, pharmaceutical research, and agrochemical development. The presence of methyl groups at the 2 and 3 positions influences the molecule's reactivity, solubility, and interaction with enzymes or receptors. These features have been extensively explored in recent years, leading to novel applications and a deeper understanding of its potential.

In the realm of material science, 2,3-dimethylbiphenyl has been investigated for its role as a building block in the synthesis of liquid crystals and organic semiconductors. The rigid biphenyl core enhances thermal stability and orderliness in molecular assemblies, making it suitable for optoelectronic devices. Recent studies have demonstrated its incorporation into polymer matrices to improve charge transport properties in organic field-effect transistors (OFETs). The electron-deficient nature of the methyl-substituted biphenyl system allows for tunable energy levels, which is crucial for optimizing device performance.

From a pharmaceutical perspective, 2,3-dimethylbiphenyl has been utilized as a scaffold in drug discovery efforts. Its structural similarity to natural products and bioactive molecules makes it an attractive candidate for designing novel therapeutic agents. Researchers have leveraged computational modeling to explore its interactions with biological targets such as kinases and transcription factors. Preliminary studies suggest that derivatives of 2,3-dimethylbiphenyl exhibit promising pharmacological activity in modulating cellular signaling pathways relevant to inflammation and cancer.

The agrochemical industry has also shown interest in 2,3-dimethylbiphenyl, particularly for developing advanced crop protection agents. Its stability under environmental conditions makes it a potential candidate for formulation into pesticides that require prolonged activity. Additionally, the compound's ability to interact with biological targets in pests without harming beneficial organisms aligns with the growing demand for sustainable agricultural practices. Investigations are ongoing to identify optimal analogs that enhance efficacy while minimizing ecological impact.

One of the most compelling aspects of 2,3-dimethylbiphenyl is its versatility in synthetic chemistry. The biphenyl core can be further modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce diverse functional groups at specific positions. This flexibility has enabled the creation of libraries of derivatives with tailored properties for specific applications. For instance, halogenated derivatives of 2,3-dimethylbiphenyl have been explored as intermediates in the synthesis of complex heterocyclic compounds.

The industrial production of 2,3-dimethylbiphenyl has been optimized through efficient synthetic routes that ensure high yield and purity. Modern catalytic processes have reduced reliance on hazardous reagents while maintaining cost-effectiveness. These advancements have made it more feasible to scale up production for commercial applications without compromising environmental standards. As demand grows for specialty chemicals like 2,3-dimethylbiphenyl, continuous improvements in synthetic methodologies will be essential to meet market needs sustainably.

The future research directions for 2,3-dimethylbiphenyl are multifaceted and promising. Efforts are underway to expand its utility in green chemistry by developing biodegradable derivatives that decompose into non-toxic products under natural conditions. Furthermore, computational studies are being conducted to predict new applications based on its structural features. Collaborative initiatives between academia and industry aim to accelerate translation from laboratory discoveries to practical solutions in technology and healthcare.

In summary,2,3-Dimethylbiphenyl (CAS No. 3864-18-4) represents a compound with broad potential across multiple scientific disciplines. Its unique structure enables diverse functionalities that are being exploited in cutting-edge research and industrial applications. As our understanding of its properties deepens through continued investigation,2-methoxy-5-(trimethylsilyl)benzene, this molecule will undoubtedly play an increasingly important role in shaping future advancements.